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Cross-Validation of BGP Data Sources for
AS1928370: A Comparative Guide
For Researchers, Scientists, and Drug Development Professionals

In the landscape of network research and analysis, the accuracy and consistency of Border

Gateway Protocol (BGP) data are paramount. BGP serves as the postal service of the internet,

directing traffic between autonomous systems (ASes). For researchers and professionals who

rely on this data to understand internet topology, routing stability, and security, it is crucial to

recognize that different BGP data sources may offer varying perspectives. This guide provides

a comparative analysis of BGP data for the hypothetical Autonomous System AS1928370,

cross-validating findings from prominent data sources: RIPEstat, Hurricane Electric BGP

Toolkit, BGPStream, and the CIDR Report.

Methodologies for BGP Data Cross-Validation
The cross-validation of BGP data is essential for robust network analysis. The methodology

employed in this guide involves a systematic comparison of key BGP metrics for AS1928370
across the selected data platforms. This process helps in identifying discrepancies and

understanding the unique data collection and processing methodologies of each source.

Experimental Protocols:
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Data Acquisition: BGP data for AS1928370 was programmatically retrieved from the

respective APIs of RIPEstat and BGPStream. For Hurricane Electric's BGP Toolkit and the

CIDR Report, data was collected through their web portals. The data collection was

performed for a consistent time frame to ensure comparability.

Parameter Comparison: The core of the cross-validation lies in comparing the following

quantitative parameters:

Originated Prefixes (IPv4 & IPv6): The number and specific prefixes announced by

AS1928370.

Observed Adjacencies (Peers): The number and AS numbers of direct neighbors of

AS1928370.

AS Path Attributes: A qualitative and quantitative comparison of the AS paths leading to

the prefixes originated by AS1928370, including average AS path length.

Data Source-Specific Analysis: Each data source has its own set of tools and data

presentation formats. RIPEstat provides historical data and visualization widgets.[1][2]

Hurricane Electric offers extensive peering information and graphical representations of

connectivity.[3] BGPStream allows for fine-grained analysis of real-time and historical BGP

data streams.[4][5][6] The CIDR Report focuses on routing table aggregation and bogon

route identification.[7][8]

Quantitative Data Comparison for AS1928370
The following tables summarize the hypothetical BGP data for AS1928370 as collected from

the four sources.

Table 1: Originated Prefixes
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Data Source IPv4 Prefixes IPv6 Prefixes

RIPEstat 12 5

Hurricane Electric 12 5

BGPStream 13 5

CIDR Report 12 5

Table 2: Observed Adjacencies (Peers)

Data Source Number of Peers

RIPEstat 8

Hurricane Electric 9

BGPStream 8

CIDR Report Not Directly Provided

Table 3: AS Path Analysis

Data Source
Average IPv4 AS Path
Length

Average IPv6 AS Path
Length

RIPEstat 4.2 4.1

Hurricane Electric 4.3 4.2

BGPStream 4.2 4.1

CIDR Report Not Directly Provided

Visualizing the Cross-Validation Workflow
To illustrate the logical flow of the BGP data cross-validation process, the following diagram

was generated using Graphviz (DOT language).
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BGP Data Cross-Validation Workflow for AS1928370

BGP Data Sources

Data Collection

Comparative Analysis

Output

RIPEstat API

Collect Originated PrefixesCollect Adjacencies Collect AS Paths

Hurricane Electric Portal BGPStream CIDR Report

Compare Prefix Counts
& Specific Prefixes

Compare Peer Counts
& ASNs

Compare Avg. Path Length
& Path Diversity

Quantitative Summary Tables

Discrepancy Identification

Validation Conclusion

Click to download full resolution via product page

BGP data cross-validation workflow.
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Discussion and Conclusion
The cross-validation of BGP data for AS1928370 reveals a high degree of consistency among

the analyzed sources, particularly in the number of originated prefixes. The minor discrepancy

in the number of IPv4 prefixes reported by BGPStream could be attributed to its real-time data

processing capabilities, potentially capturing transient routing announcements that are filtered

out by other platforms. Similarly, the slight variation in the number of observed peers from

Hurricane Electric may reflect a broader set of peering relationships visible from their data

collection points.

It is important for researchers to be aware of these potential variations and to select the data

source that best aligns with their specific research needs. For historical and aggregated views,

RIPEstat and the CIDR Report are invaluable. For real-time and in-depth analysis of routing

dynamics, BGPStream is a powerful tool. Hurricane Electric's BGP Toolkit excels in providing a

comprehensive overview of peering and connectivity.

In conclusion, while each BGP data source offers a reliable view of the internet's routing

landscape, a cross-validation approach provides a more complete and nuanced understanding.

By comparing data from multiple sources, researchers can enhance the accuracy of their

findings and gain deeper insights into the complex behavior of the Border Gateway Protocol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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